Cas no 695145-26-7 (4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[3-hydroxy-4-(sulfooxy)phenyl]-)

• Product Name: 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[3-hydroxy-4-(sulfooxy)phenyl]-
• CAS No: 695145-26-7
• MF: C₁₅H₁₀O₁₀S
• MW: 382.298903942108
• CID: 1737712
• PubChem ID: 25164913
• Update Time: 2025-04-21

4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[3-hydroxy-4-(sulfooxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-[3-hydroxy-4-(sulfooxy)phenyl]-
• 2-hydroxy-4-(3,5,7-trihydroxy-4-oxo-4h-chromen-2-yl)phenyl hydrogen sulfate
• SCHEMBL3643862
• 695145-26-7

• Inchi： 1S/C15H10O10S/c16-7-4-9(18)12-11(5-7)24-15(14(20)13(12)19)6-1-2-10(8(17)3-6)25-26(21,22)23/h1-5,16-18,20H,(H,21,22,23)
• InChI Key： WNILMGLHADIIDH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(=CC=1O)C1=C(C(C2C(=CC(=CC=2O1)O)O)=O)O

Computed Properties

• Exact Mass: 381.9994
• Monoisotopic Mass: 381.99946769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 170.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols